Cas no 94191-17-0 (2-Iodothieno[3,2-b]pyridine)

• Product Name: 2-Iodothieno[3,2-b]pyridine
• CAS No: 94191-17-0
• MF: C₇H₄INS
• MW: 261.082832336426
• CID: 1031585
• PubChem ID: 13220434
• Update Time: 2025-04-20

2-Iodothieno[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodothieno[3,2-b]pyridine
• DTXSID30529355
• FT-0723521
• 94191-17-0
• SCHEMBL1479681
• iodothienopyridine
• DA-00508

• Inchi： 1S/C7H4INS/c8-7-4-5-6(10-7)2-1-3-9-5/h1-4H
• InChI Key： OGKQCNIETGQNMZ-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=CC=N2)S1

Computed Properties

• Exact Mass: 260.91092g/mol
• Monoisotopic Mass: 260.91092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 2.034±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),